5-[(2-Bromo-4-propan-2-ylphenoxy)methyl]-3-pyridin-2-yl-1,2,4-oxadiazole

• Molecular Formula: C17H16BrN3O2
• Molecular Weight: 374.2 g/mol
• IUPAC Name: 5-[(2-bromo-4-propan-2-ylphenoxy)methyl]-3-pyridin-2-yl-1,2,4-oxadiazole
• InChI: InChI=1S/C17H16BrN3O2/c1-11(2)12-6-7-15(13(18)9-12)22-10-16-20-17(21-23-16)14-5-3-4-8-19-14/h3-9,11H,10H2,1-2H3
• InChI Key: DHAVRAFTIHOFPT-UHFFFAOYSA-N
• SMILES: CC(C)C1=CC(=C(C=C1)OCC2=NC(=NO2)C3=CC=CC=N3)Br

Description

5-[(2-Bromo-4-propan-2-ylphenoxy)methyl]-3-pyridin-2-yl-1,2,4-oxadiazole is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. This compound is a member of the oxadiazole family, which is known for its diverse biological activities, including antimicrobial, antitumor, and anti-inflammatory properties.

Scientific Research Applications

The 5-[(2-Bromo-4-propan-2-ylphenoxy)methyl]-3-pyridin-2-yl-1,2,4-oxadiazole compound has several potential applications in scientific research. One of the most significant applications of this compound is its use as a fluorescent probe for the detection of metal ions. This compound has been shown to selectively bind to copper ions, making it a valuable tool for the detection of copper in biological samples.
Another potential application of this compound is its use as a photosensitizer for photodynamic therapy (PDT). PDT is a treatment that involves the use of a photosensitizing agent and light to kill cancer cells. 5-[(2-Bromo-4-propan-2-ylphenoxy)methyl]-3-pyridin-2-yl-1,2,4-oxadiazole has been shown to have strong photodynamic activity, making it a promising candidate for use in PDT.

Mechanism of Action

The mechanism of action of 5-[(2-Bromo-4-propan-2-ylphenoxy)methyl]-3-pyridin-2-yl-1,2,4-oxadiazole is not fully understood. However, studies have shown that this compound can interact with metal ions, such as copper, through coordination bonds. This interaction can lead to the formation of a complex that generates reactive oxygen species (ROS), which can cause oxidative damage to cells.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 5-[(2-Bromo-4-propan-2-ylphenoxy)methyl]-3-pyridin-2-yl-1,2,4-oxadiazole have been studied in vitro. Studies have shown that this compound has strong antioxidant activity, which can protect cells from oxidative damage. Additionally, this compound has been shown to have anti-inflammatory activity, which can help to reduce inflammation in the body.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-[(2-Bromo-4-propan-2-ylphenoxy)methyl]-3-pyridin-2-yl-1,2,4-oxadiazole in lab experiments is its strong photodynamic activity. This makes it a valuable tool for use in photodynamic therapy and for the detection of metal ions. However, one of the limitations of this compound is its potential toxicity, which can limit its use in certain applications.

Future Directions

There are several future directions for the study of 5-[(2-Bromo-4-propan-2-ylphenoxy)methyl]-3-pyridin-2-yl-1,2,4-oxadiazole. One potential direction is the development of new derivatives of this compound with improved properties, such as increased selectivity for specific metal ions or decreased toxicity. Another potential direction is the study of the mechanism of action of this compound, which could lead to the development of new therapies for cancer and other diseases. Additionally, the use of this compound in combination with other therapies, such as chemotherapy or immunotherapy, could be explored to enhance the effectiveness of these treatments.

Synthesis Methods

The synthesis of 5-[(2-Bromo-4-propan-2-ylphenoxy)methyl]-3-pyridin-2-yl-1,2,4-oxadiazole involves the reaction of 2-bromo-4-propan-2-ylphenol with ethyl chloroacetate in the presence of potassium carbonate to form ethyl 2-(2-bromo-4-propan-2-ylphenoxy)acetate. This intermediate is then reacted with hydrazine hydrate and acetic anhydride to form 5-[(2-Bromo-4-propan-2-ylphenoxy)methyl]-3-pyridin-2-yl-1,2,4-oxadiazole.